Cas no 4956-13-2 (6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione)

• Product Name: 6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione
• CAS No: 4956-13-2
• MF: C₃H₃N₃O₂S
• MW: 145.139818429947
• CID: 932469
• PubChem ID: 2787141
• Update Time: 2025-04-19

6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione
• 6-sulfanylidene-1,2,4-triazinane-3,5-dione
• 5-Mercapto-6-aza-uracil
• 6-thioxo-[1,2,4]triazinane-3,5-dione
• CCG-36246
• NSC-107684
• SCHEMBL5254237
• NCGC00097194-01
• NCIStruc1_000206
• NCGC00014085
• NCI107684
• STL301704
• SB73544
• NCGC00014085-02
• DB-333579
• NCIStruc2_000098
• 6-mercapto-1,2,4-triazine-3,5-diol
• 6-sulfanyl-1,2,4-triazine-3,5(2H,4H)-dione
• CHEMBL1451986
• AKOS016012847
• NCI60_000183
• AKOS024344300
• SCHEMBL15798397
• 4956-13-2
• DTXSID60383063

• Inchi： 1S/C3H3N3O2S/c7-1-2(9)5-6-3(8)4-1/h(H,5,9)(H2,4,6,7,8)
• InChI Key： FCVAHFBERPXWKI-UHFFFAOYSA-N
• SMILES： S=C1C(NC(NN1)=O)=O

Computed Properties

• Exact Mass: 144.99500
• Monoisotopic Mass: 144.99459752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 117.41000
• LogP: -1.25310